Cas no 2089651-35-2 (1,1-Dicyclopropyl-N-methylmethanamine oxalate)

• Product Name: 1,1-Dicyclopropyl-N-methylmethanamine oxalate
• CAS No: 2089651-35-2
• MF: C₁₀H₁₇NO₄
• MW: 215.2463
• CID: 4759988
• PubChem ID: 137948348
• Update Time: 2025-11-05

1,1-Dicyclopropyl-N-methylmethanamine oxalate Chemical and Physical Properties

Names and Identifiers

• 1,1-DICYCLOPROPYL-N-METHYLMETHANAMINE OXALATE
• (dicyclopropylmethyl)(methyl)amine; oxalic acid
• F52063
• Cyclopropanemethanamine, alpha-cyclopropyl-N-methyl-, ethanedioate (1:1)
• CS-16020
• 1,1-DICYCLOPROPYL-N-METHYLMETHANAMINEOXALATE
• AKOS037651152
• 1,1-dicyclopropyl-N-methylmethanamine;oxalic acid
• 2089651-35-2
• CS-0084283
• 1,1-Dicyclopropyl-N-methylmethanamine oxalate

• Inchi： 1S/C8H15N.C2H2O4/c1-9-8(6-2-3-6)7-4-5-7;3-1(4)2(5)6/h6-9H,2-5H2,1H3;(H,3,4)(H,5,6)
• InChI Key： DGKCXFOEBXCJRR-UHFFFAOYSA-N
• SMILES： O([H])C(C(=O)O[H])=O.N([H])(C([H])([H])[H])C([H])(C1([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6

Additional information on 1,1-Dicyclopropyl-N-methylmethanamine oxalate

Comprehensive Overview of 1,1-Dicyclopropyl-N-methylmethanamine Oxalate (CAS No. 2089651-35-2)

1,1-Dicyclopropyl-N-methylmethanamine oxalate (CAS No. 2089651-35-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of cyclopropylamine derivatives, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "1,1-Dicyclopropyl-N-methylmethanamine oxalate synthesis", "CAS 2089651-35-2 applications", and "cyclopropylamine derivatives in medicine", reflecting the growing interest in this molecule.

The molecular structure of 1,1-Dicyclopropyl-N-methylmethanamine oxalate features two cyclopropyl rings attached to a central nitrogen atom, which is further methylated and complexed with oxalic acid. This configuration imparts distinct physicochemical properties, such as enhanced stability and solubility, making it a candidate for various pharmaceutical formulations. Recent trends in drug development highlight the demand for small-molecule modulators and bioactive intermediates, where this compound could play a pivotal role. Searches for "oxalate salts in drug delivery" and "N-methylmethanamine derivatives" underscore its relevance in modern therapeutics.

In the context of green chemistry and sustainable synthesis, 1,1-Dicyclopropyl-N-methylmethanamine oxalate aligns with the push for eco-friendly reagents and low-toxicity intermediates. Laboratories focusing on catalytic processes or enantioselective synthesis often explore this compound due to its compatibility with asymmetric hydrogenation and other advanced techniques. Popular queries like "sustainable synthesis of cyclopropylamines" and "CAS 2089651-35-2 safety profile" reflect these priorities. Additionally, its potential in agrochemical research and flavor/fragrance industries further broadens its appeal.

From an analytical perspective, 1,1-Dicyclopropyl-N-methylmethanamine oxalate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quantification and identification, critical for compliance with Good Manufacturing Practices (GMP). The compound's stability under varying pH and temperature conditions is another area of interest, as evidenced by searches for "oxalate salt stability studies" and "cyclopropylamine degradation pathways". Such data are vital for formulating long shelf-life products.

Emerging applications of 1,1-Dicyclopropyl-N-methylmethanamine oxalate include its use in neurological research, particularly as a precursor for neurotransmitter analogs. With rising global focus on mental health therapeutics, compounds like this are being investigated for their potential to modulate dopamine or serotonin receptors. Online searches for "neuroactive cyclopropylamines" and "CAS 2089651-35-2 in CNS drug development" highlight this niche. Furthermore, its role in peptide modification and proteomics adds to its interdisciplinary value.

In summary, 1,1-Dicyclopropyl-N-methylmethanamine oxalate (CAS No. 2089651-35-2) represents a multifaceted compound with applications spanning pharmaceuticals, green chemistry, and life sciences. Its structural ingenuity and adaptability to modern research demands make it a subject of ongoing exploration. For those seeking deeper insights, keywords like "cyclopropylamine oxalate solubility", "2089651-35-2 suppliers", and "N-methylmethanamine derivatives in catalysis" offer gateways to further study.